di(1H-imidazol-1-yl)methanimine

Description

Di(1H-imidazol-1-yl)methanimine, also known as di(imidazol-1-yl)methanimine or 1-(1H-imidazole-1-carboximidoyl)-1H-imidazole, is a chemical compound with the molecular formula $C_7H_7N_5$ . Its PubChem CID is 11355654 . The compound features a unique structure and is used in scientific research. Specifically, it can be used in reflux reactions under an inert atmosphere .

This compound has two imidazole groups, each containing nitrogen atoms that can coordinate with metal ions, connected by a central methanimine bridge. This allows it to act as a chelating ligand by binding to a metal ion through two donor sites and forming a stable, cyclic complex. Di(1H-imidazol-1-yl)methanimine is more basic than Di(1H-imidazol-1-yl)methane because it contains an additional nitrogen atom.

A compound with structural similarities is Di(1H-imidazol-1-yl)methane, which has the molecular formula $C_7H_8N_4$ and a molecular weight of 148.17 g/mol . Di(1H-imidazol-1-yl)methane also has two imidazole rings attached to a central methane carbon. It can be used to study metal-ligand interactions and their impact on properties like catalysis, magnetism, and luminescence.

• CAS No.: 104619-51-4
• Product Name: di(1H-imidazol-1-yl)methanimine
• Molecular Formula: C7H7N5
• Molecular Weight: 161.16 g/mol
• IUPAC Name: di(imidazol-1-yl)methanimine
• Standard InChI: InChI=1S/C7H7N5/c8-7(11-3-1-9-5-11)12-4-2-10-6-12/h1-6,8H
• Standard InChIKey: FKGQRXQOODICAT-UHFFFAOYSA-N
• SMILES: C1=CN(C=N1)C(=N)N2C=CN=C2
• Canonical SMILES: C1=CN(C=N1)C(=N)N2C=CN=C2
• PubChem Compound: 11355654
• Last Modified: Sep 13 2023